N-(2-ethylphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-ethylphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C18H18N2OS/c1-3-13-6-4-5-7-16(13)19-18-20-17(12-22-18)14-8-10-15(21-2)11-9-14/h4-12H,3H2,1-2H3,(H,19,20)
• InChI Key: UNSPPYDCXDURCT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

Thiazole derivatives, including compounds like N-(2-ethylphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine, are of significant interest in the field of medicinal chemistry due to their wide range of biological activities. Their synthesis and analysis contribute to understanding their potential applications and properties.

Synthesis Analysis

The synthesis of thiazole derivatives often involves condensation reactions between appropriate precursors, such as amides and thiols, under specific conditions. A study by Yakantham, Sreenivasulu, and Raju (2019) on similar thiazole compounds highlights the use of NMR and mass spectra for structure confirmation, demonstrating a common methodology for synthesizing and analyzing thiazole derivatives (Yakantham, Sreenivasulu, & Raju, 2019).

Scientific Research Applications

Synthesis and Derivative Formation

N-(2-ethylphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine is a compound that can be derived through the synthesis of thiazoles and their fused derivatives, which have been studied for their antimicrobial activities. These derivatives are synthesized through various reactions involving aromatic aldehydes, cyanomethylene reagents, and aromatic amines, producing compounds that exhibit in vitro antimicrobial activity against bacterial and fungal isolates (Wardkhan et al., 2008).

Anticancer Activity

A series of derivatives related to N-(2-ethylphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine have been synthesized and tested for their anticancer activity. These compounds demonstrated good to moderate activity against various human cancer cell lines, indicating the potential of thiazol-2-amine derivatives in cancer treatment (Yakantham et al., 2019).

Molluscicidal Properties

Thiazolo[5,4-d]pyrimidines, which can be related to the synthesis pathway of N-(2-ethylphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine, have been explored for their molluscicidal properties. These compounds have shown activity against snails that are intermediate hosts for schistosomiasis, highlighting the utility of thiazol-2-amine derivatives in controlling parasitic diseases (El-Bayouki & Basyouni, 1988).

Noncovalent Interactions in Derivatives

Research on N-substituted-5-(adamantan-1-yl)-1,3,4-thiadiazole-2-amines, which share structural similarities with N-(2-ethylphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine, provides insights into the nature of noncovalent interactions within these compounds. This understanding is crucial for the development of pharmaceuticals and materials science applications, where the strength and specificity of molecular interactions are key (El-Emam et al., 2020).